(5,6-Dimethyl-benzofuran-3-yl)-acetic acid

• IUPAC Name: 2-(5,6-dimethyl-1-benzofuran-3-yl)acetic acid
• InChI: InChI=1S/C12H12O3/c1-7-3-10-9(5-12(13)14)6-15-11(10)4-8(7)2/h3-4,6H,5H2,1-2H3,(H,13,14)
• InChI Key: KRNWPUWNPFJHAM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)OC=C2CC(=O)O
• Molecular Formula: C12H12O3
• Molecular Weight: 204.22 g/mol

Description

(5,6-Dimethyl-benzofuran-3-yl)-acetic acid, also known as DMBA, is an organic compound with a wide range of uses in scientific research. It is a derivative of benzofuran and is used in a variety of research applications, including biochemical and physiological studies, as well as drug development. DMBA is an important tool for scientists to study the structure and function of proteins, enzymes, and other biological molecules.

Scientific Research Applications

Structural and Spectroscopic Characterization

Research on benzofuran derivatives has included structural and spectroscopic characterization through experimental and computational methods. Studies have investigated the vibrational modes, NMR chemical shifts, and UV-Vis spectral data of benzofuran compounds, contributing to a deeper understanding of their molecular structure and properties. Computational studies using density functional theory (DFT) have complemented experimental findings, allowing for the prediction of molecular behavior and interactions (Khemalapure et al., 2020; Hiremath et al., 2019).

Synthesis and Reactivity

The synthesis of benzofuran derivatives and their reactivity have been subjects of research, exploring the creation of novel compounds with potential biological and pharmacological applications. Studies have focused on the development of efficient synthetic routes and the investigation of the compounds' reactivity towards different chemical reagents, providing a basis for the design of substances with desired properties (Choi et al., 2008; Ashok et al., 2012).

Potential Biological and Pharmacological Applications

Some benzofuran derivatives have been synthesized and evaluated for their potential biological activities, including antimicrobial, anti-inflammatory, and analgesic properties. These studies suggest that benzofuran compounds could serve as scaffolds for the development of new therapeutic agents, highlighting the importance of structural and functional characterization in drug discovery (Kenchappa et al., 2020; Rajanarendar et al., 2013).